Cas no 2098081-25-3 (1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol)
![1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol structure](https://www.kuujia.com/scimg/cas/2098081-25-3x500.png)
1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-([1,4'-bipiperidin]-2-yl)ethan-1-ol
- 1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol
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- Inchi: 1S/C12H24N2O/c1-10(15)12-4-2-3-9-14(12)11-5-7-13-8-6-11/h10-13,15H,2-9H2,1H3
- InChI Key: QRNKRPGQSFSCAZ-UHFFFAOYSA-N
- SMILES: OC(C)C1CCCCN1C1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 192
- Topological Polar Surface Area: 35.5
- XLogP3: 1
1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1907-5516-1g |
1-([1,4'-bipiperidin]-2-yl)ethan-1-ol |
2098081-25-3 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
TRC | B113016-1g |
1-([1,4'-bipiperidin]-2-yl)ethan-1-ol |
2098081-25-3 | 1g |
$ 570.00 | 2022-06-07 | ||
TRC | B113016-100mg |
1-([1,4'-bipiperidin]-2-yl)ethan-1-ol |
2098081-25-3 | 100mg |
$ 95.00 | 2022-06-07 | ||
TRC | B113016-500mg |
1-([1,4'-bipiperidin]-2-yl)ethan-1-ol |
2098081-25-3 | 500mg |
$ 365.00 | 2022-06-07 | ||
Life Chemicals | F1907-5516-0.5g |
1-([1,4'-bipiperidin]-2-yl)ethan-1-ol |
2098081-25-3 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
Life Chemicals | F1907-5516-5g |
1-([1,4'-bipiperidin]-2-yl)ethan-1-ol |
2098081-25-3 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
Life Chemicals | F1907-5516-10g |
1-([1,4'-bipiperidin]-2-yl)ethan-1-ol |
2098081-25-3 | 95%+ | 10g |
$1684.0 | 2023-09-07 | |
Life Chemicals | F1907-5516-0.25g |
1-([1,4'-bipiperidin]-2-yl)ethan-1-ol |
2098081-25-3 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
Life Chemicals | F1907-5516-2.5g |
1-([1,4'-bipiperidin]-2-yl)ethan-1-ol |
2098081-25-3 | 95%+ | 2.5g |
$802.0 | 2023-09-07 |
1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol Related Literature
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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2. Book reviews
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Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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5. Book reviews
Additional information on 1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol
Professional Introduction to Compound with CAS No. 2098081-25-3 and Product Name: 1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol
The compound with the CAS number 2098081-25-3 and the product name 1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol incorporates a bipiperidin moiety, which is known for its versatility in enhancing the pharmacological properties of various therapeutic agents.
In recent years, the exploration of bipiperidine derivatives has been extensively studied for their role in modulating neurological and cardiovascular functions. The bipiperidin core is particularly valued for its ability to improve bioavailability and binding affinity, making it a preferred scaffold in the design of novel drugs. The presence of the ethan-1-ol functional group in this compound further contributes to its chemical reactivity and potential for further derivatization, enabling the development of more complex and tailored pharmaceutical molecules.
Current research in the field of neurology has highlighted the importance of compounds with bipiperidin structures in addressing central nervous system disorders. Studies have demonstrated that modifications around the bipiperidin ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of molecules. The compound 1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol is being investigated for its potential as a precursor in synthesizing agents that target neurotransmitter receptors, particularly those involved in conditions such as Parkinson's disease and schizophrenia.
The synthesis of 1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates that incorporate the bipiperidin moiety. These intermediates are then functionalized to introduce the ethan-1-ol group, resulting in the final product. The synthesis route is optimized to ensure high yield and purity, which are critical for pharmaceutical applications.
One of the most compelling aspects of 1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol is its potential as a building block for more complex drug candidates. Researchers are exploring various derivatives of this compound to enhance its therapeutic efficacy and reduce side effects. For instance, modifications at different positions on the bipiperidin ring or variations in the ethan-1-ol moiety can lead to significant changes in biological activity. This flexibility makes it an attractive candidate for structure-based drug design.
The pharmacological profile of 1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol is being evaluated through both computational modeling and experimental studies. Computational methods such as molecular dynamics simulations and docking studies are employed to predict how this compound interacts with biological targets. These predictions are then validated through wet-lab experiments, which provide insights into its actual behavior within biological systems.
In conclusion, 1-([1,4'-Bipiperidin]-2-yl)ethan-1-ol (CAS No. 2098081-25-3) represents a promising compound in pharmaceutical research. Its unique structural features and potential applications in treating neurological disorders make it a valuable asset in drug development efforts. As research continues to uncover new ways to utilize this compound and its derivatives, it is likely to play an increasingly important role in the creation of next-generation therapeutics.
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